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Compound of Interest

Compound Name: 4-Hydroxy hexenal-d3

Cat. No.: B058006 Get Quote

This document provides immediate, essential guidance for the safe handling and disposal of 4-

Hydroxyhexenal-d3 in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to minimize risks and ensure a safe working

environment.

Personal Protective Equipment (PPE)
All personnel handling 4-Hydroxyhexenal-d3 must use the appropriate personal protective

equipment. The following table summarizes the required PPE for various laboratory operations.
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Task
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Lab

Work

Safety glasses

with side shields

(minimum);

Chemical splash

goggles are

recommended.

Double-layered

gloves: inner

layer of nitrile

with an outer

layer of butyl or

Viton™.

Flame-retardant

lab coat.

Work should be

conducted in a

certified chemical

fume hood.

Weighing and

Dispensing

Chemical splash

goggles.

Double-layered

gloves as

specified above.

Flame-retardant

lab coat.

Use a certified

chemical fume

hood.

Waste Disposal
Chemical splash

goggles.

Double-layered

gloves as

specified above.

Flame-retardant

lab coat.

Not generally

required if

handling sealed

waste containers

in a well-

ventilated area.

Hazard Identification and First Aid
4-Hydroxyhexenal-d3 is handled as a solution, typically in methyl acetate or ethanol. The

primary hazards are associated with the solvent and the aldehyde itself. While specific toxicity

data for the deuterated form is not available, the non-deuterated compound, 4-hydroxy

Hexenal, is known to be a reactive aldehyde and a lipid peroxidation product, suggesting

potential for cellular damage.
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Hazard Precautionary Statement First Aid Measures

Eye Contact
Causes serious eye damage.

[1]

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.[1]

Inhalation
May cause respiratory

irritation.[1]

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.[1]

Skin Contact May cause skin irritation.

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation occurs: Get medical

advice/attention. Take off

contaminated clothing and

wash before reuse.

Ingestion Harmful if swallowed.

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth. Do NOT

induce vomiting.[2]

Environmental Hazard Harmful to aquatic life.[1]
Avoid release to the

environment.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE as outlined in the table above.
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Prepare a designated waste container for hazardous waste.

Have an emergency spill kit readily accessible.

Handling:

Conduct all manipulations of 4-Hydroxyhexenal-d3 within the chemical fume hood.

Use caution when opening the vial, as it is shipped on dry ice and may be under pressure.

Allow the product to warm to room temperature before opening.

Use only clean, compatible glassware and equipment.

Avoid direct contact and inhalation of the solution.

Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage is at -20°C.

Keep away from heat, sparks, and open flames.

Disposal Plan
Waste containing 4-Hydroxyhexenal-d3 must be treated as hazardous waste.

Collection:

Collect all waste solutions in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatible.

The container should be clearly labeled with "Hazardous Waste," the chemical name, and

associated hazards (e.g., Flammable, Toxic).

Storage of Waste:
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Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the container is kept closed except when adding waste.

Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram outlines the decision-making process for selecting the appropriate PPE

and the general workflow for handling 4-Hydroxyhexenal-d3.
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Caption: PPE selection and handling workflow for 4-Hydroxyhexenal-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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